Cas no 2445750-58-1 (tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate
• CAS No: 2445750-58-1
• MF: C₁₃H₂₃N₃O₂S
• MW: 285.405621767044
• MDL: MFCD32692603
• CID: 5668511
• PubChem ID: 155821528
• Update Time: 2025-06-29

tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropyl]carbamate
• EN300-26977944
• 2445750-58-1
• tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate

• MDL： MFCD32692603
• Inchi： 1S/C13H23N3O2S/c1-12(2,3)9(8-7-19-10(14)15-8)16-11(17)18-13(4,5)6/h7,9H,1-6H3,(H2,14,15)(H,16,17)/t9-/m0/s1
• InChI Key： GOBSYBVZZWZMML-VIFPVBQESA-N
• SMILES： S1C(N)=NC(=C1)[C@@H](C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.15109816g/mol
• Monoisotopic Mass: 285.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate

Introduction to tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate (CAS No. 2445750-58-1)

The compound tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate, identified by the CAS number 2445750-58-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a thiazole moiety and a carbamate functional group makes it a promising candidate for further exploration in synthetic biology and therapeutic interventions.

Recent studies have highlighted the importance of thiazole derivatives in the design of novel bioactive compounds. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the (1R)-configuration in the compound underscores its stereochemical significance, which is often a critical factor in determining pharmacological efficacy. The tert-butyl group further enhances the molecular stability and lipophilicity, making it an attractive candidate for oral administration and improved bioavailability.

In the realm of drug discovery, the carbamate functional group is widely recognized for its role as a pharmacophore in various therapeutic agents. Carbamates exhibit diverse biological activities, ranging from neuroprotective to antiviral effects. The incorporation of this group into the molecular structure of tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate suggests potential therapeutic benefits that warrant further investigation. Researchers are particularly interested in exploring its interactions with biological targets such as enzymes and receptors, which could lead to the development of novel therapeutic strategies.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into the molecular structure and dynamics. Such combined methodologies are essential for understanding how this compound interacts with biological systems and for optimizing its pharmacological properties.

The synthesis of tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of chiral auxiliaries to achieve the desired (1R)-configuration is a testament to the sophisticated synthetic strategies employed in modern pharmaceutical chemistry. These synthetic pathways not only highlight the versatility of organic transformations but also underscore the importance of stereochemical control in drug development.

Current research trends indicate that thiazole-based compounds are being increasingly explored for their potential in addressing unmet medical needs. The structural diversity inherent in thiazole derivatives allows for the design of molecules with tailored biological activities. For instance, modifications at different positions on the thiazole ring can lead to significant changes in pharmacological profiles. This flexibility makes thiazole derivatives valuable tools for medicinal chemists seeking to develop novel therapeutics.

The role of carbamates as bioactive molecules is further exemplified by their presence in several FDA-approved drugs. These carbamate-containing drugs are known for their efficacy across various therapeutic areas, including neurological disorders and infectious diseases. The compound under discussion shares structural similarities with these established drugs, suggesting potential therapeutic applications that could be explored through further research.

In conclusion, tert-butyl N-(1R)-1-(2-amino-1,3-thiazol-4-yl)-2,2-dimethylpropylcarbamate (CAS No. 2445750-58-1) represents a promising candidate for pharmaceutical development. Its unique structural features, including the thiazole moiety and the carbamate functional group, make it an attractive molecule for further exploration. Advances in synthetic chemistry and computational biology continue to drive innovation in drug discovery, positioning this compound as a valuable asset in the quest for novel therapeutic agents.